Cas no 1820704-52-6 (5-Bromo-1,7-dimethylindazol-3-amine)

• Product Name: 5-Bromo-1,7-dimethylindazol-3-amine
• CAS No: 1820704-52-6
• CID: 4619431
• Update Time: 2025-07-21

5-Bromo-1,7-dimethylindazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,7-dimethylindazol-3-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Bromo-1,7-dimethylindazol-3-amine

Recent Advances in the Study of 5-Bromo-1,7-dimethylindazol-3-amine (CAS: 1820704-52-6) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-1,7-dimethylindazol-3-amine (CAS: 1820704-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic amine, characterized by its bromo and dimethyl substitutions, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of kinase inhibitors, anti-inflammatory agents, and anticancer compounds, highlighting its versatility in drug discovery.

One of the most notable advancements in the study of 5-Bromo-1,7-dimethylindazol-3-amine is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, including those implicated in oncogenic signaling pathways. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, leading to the identification of several lead candidates with nanomolar potency. These findings underscore the potential of 5-Bromo-1,7-dimethylindazol-3-amine as a valuable building block for targeted cancer therapies.

In addition to its kinase inhibitory properties, recent investigations have revealed the anti-inflammatory potential of 5-Bromo-1,7-dimethylindazol-3-amine derivatives. A study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. Mechanistic studies suggested that these effects are mediated through the modulation of NF-κB signaling, a key pathway in inflammatory responses. These results position 5-Bromo-1,7-dimethylindazol-3-amine as a promising candidate for the development of new anti-inflammatory drugs with potentially fewer side effects than existing therapies.

The synthetic accessibility of 5-Bromo-1,7-dimethylindazol-3-amine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, addressing previous challenges related to yield and purity. The new protocol employs a palladium-catalyzed cross-coupling reaction, which significantly improves the efficiency of the synthesis while reducing the generation of byproducts. This advancement is expected to facilitate the broader adoption of 5-Bromo-1,7-dimethylindazol-3-amine in medicinal chemistry campaigns and industrial-scale production.

Looking ahead, the unique structural features of 5-Bromo-1,7-dimethylindazol-3-amine continue to inspire innovative research directions. Computational modeling studies predict that further modifications to its core structure could yield compounds with enhanced selectivity and pharmacokinetic properties. Moreover, ongoing investigations into its mechanism of action and potential off-target effects will be crucial for translating these discoveries into clinically viable therapeutics. As the field progresses, 5-Bromo-1,7-dimethylindazol-3-amine is poised to remain a focal point in the search for novel bioactive molecules with diverse therapeutic applications.